![molecular formula C17H13BrN2O2S B5709272 5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone](/img/structure/B5709272.png)
5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone
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Overview
Description
5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone, also known as BMI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMI is a thioxoimidazolidinone derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone is not fully understood. However, it has been proposed that this compound exerts its effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation and cancer. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. In addition, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. This compound has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). In addition, this compound has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde (MDA) and superoxide dismutase (SOD). This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that plays a crucial role in the prevention and treatment of cancer.
Advantages and Limitations for Lab Experiments
5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone has several advantages and limitations for lab experiments. One advantage of this compound is its potential applications in various fields, including medicine and agriculture. Another advantage of this compound is its relatively simple synthesis method. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for 5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone research. One direction is to investigate the potential applications of this compound in the prevention and treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to investigate the mechanism of action of this compound and its effects on various signaling pathways and enzymes. In addition, future research could focus on developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Synthesis Methods
5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone has been synthesized using various methods, including the reaction of 5-bromo-2-hydroxybenzaldehyde with 2-methylphenylthiourea in the presence of glacial acetic acid. Another method involves the reaction of 5-bromo-2-hydroxybenzaldehyde with 2-methylphenylthiourea in the presence of sodium hydroxide. The yield of this compound using these methods ranges from 60-80%.
Scientific Research Applications
5-(5-bromo-2-hydroxybenzylidene)-3-(2-methylphenyl)-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation.
properties
IUPAC Name |
(5E)-5-[(5-bromo-2-hydroxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2S/c1-10-4-2-3-5-14(10)20-16(22)13(19-17(20)23)9-11-8-12(18)6-7-15(11)21/h2-9,21H,1H3,(H,19,23)/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBWMGISXMDUMML-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=O)C(=CC3=C(C=CC(=C3)Br)O)NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1N2C(=O)/C(=C\C3=C(C=CC(=C3)Br)O)/NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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